molecular formula C11H10N2O2 B8345663 1-(3-Aminophenyl)-3-azabicyclo[3.1.0]hexane-2,4-dione

1-(3-Aminophenyl)-3-azabicyclo[3.1.0]hexane-2,4-dione

Cat. No.: B8345663
M. Wt: 202.21 g/mol
InChI Key: MEPIYVVENHNTSH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Aminophenyl)-3-azabicyclo[3.1.0]hexane-2,4-dione is a useful research compound. Its molecular formula is C11H10N2O2 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10N2O2

Molecular Weight

202.21 g/mol

IUPAC Name

1-(3-aminophenyl)-3-azabicyclo[3.1.0]hexane-2,4-dione

InChI

InChI=1S/C11H10N2O2/c12-7-3-1-2-6(4-7)11-5-8(11)9(14)13-10(11)15/h1-4,8H,5,12H2,(H,13,14,15)

InChI Key

MEPIYVVENHNTSH-UHFFFAOYSA-N

Canonical SMILES

C1C2C1(C(=O)NC2=O)C3=CC(=CC=C3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Following the procedure of Example 1, 600 mg of 1-(3-nitrophenyl)-3-azabicyclo[3.1.0]hexane-2,4-dione are dissolved in 30 ml of ethanol and reduction is carried out with hydrogen in the presence of 60 mg of 5% palladium/carbon. When the hydrogenation is complete, the mixture is diluted with ethanol and the catalyst is removed by filtration over HYFLO-Super-Cel®. The solvent is stripped off in vacuo and the residue is recrystallised from a mixture of ethyl acetate/petroleum ether, affording the title compound in the form of pale pink crystals with m.p. 135°-137° C. and an Rf value of 0.47 on thin-layer silica gel plates in the system methylene chloride/methanol (10:1), or 0.52 in methylene chloride/methanol/glacial acetic acid (40:5:1).
Name
1-(3-nitrophenyl)-3-azabicyclo[3.1.0]hexane-2,4-dione
Quantity
600 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Quantity
60 mg
Type
catalyst
Reaction Step Five

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